Cas no 1631-29-4 (1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione)

1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione structure
1631-29-4 structure
Product Name:1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione
CAS No:1631-29-4
MF:C10H6ClNO2
MW:207.613141536713
CID:144915
PubChem ID:15400
Update Time:2025-04-19

1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione
    • 1-(4-CHLORO-PHENYL)-PYRROLE-2,5-DIONE
    • 1H-Pyrrole-2,5-dione,1-(4-chlorophenyl)-
    • N-(4-CHLOROPHENYL)-MALEIMIDE
    • AURORA 12545
    • AKOS MSC-0021
    • ASISCHEM D48954
    • N-(4-CHLOROPHENYL)MALEIMIDE
    • N-(p-Chlorophenyl)maleimide
    • n-(p-chlorophenyl)-maleimid
    • 1-(4-CHLOROPHENYL)MALEIMIDE
    • N-(p-Chlorophenyl)maleinimide
    • 4-(CHLOROPHENYL)MALEAMIC ACID
    • N-(4-Chlorophenyl)maleinimide
    • PD135221
    • NSC-52612
    • DTXSID70167513
    • 1-(4-chlorophenyl)pyrrole-2,5-dione
    • FT-0680358
    • p-Chlorophenylmaleimide
    • 1-(4-chlorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • F79182
    • NSC63150
    • 209159-28-4
    • SCHEMBL962950
    • NSC52612
    • MALEIMIDE, N-(p-CHLOROPHENYL)-
    • 1631-29-4
    • NSC 63150
    • FT-0605683
    • NSC-63150
    • A925477
    • 1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione #
    • CHEMBL565701
    • Chlorophenylmaleimide
    • 4G-904
    • NSC 55657
    • BDBM50300332
    • CS-0307641
    • NS00025322
    • NSC 52612
    • Z56891373
    • MFCD00022574
    • AKOS000116725
    • EN300-03895
    • NSC55657
    • 7M36TYL94R
    • NSC-55657
    • 1-BENZYL-1H-BENZOIMIDAZOL-5-YLAMINETRIHYDROCHLORIDE
    • EINECS 216-632-7
    • n-p-chlorophenylmaleimide
    • NCIOpen2_002828
    • BRN 0139337
    • J-503272
    • 1H-Pyrrole-2, 1-(4-chlorophenyl)-
    • 1H-Pyrrole-2,5-dione, 1-(4-chlorophenyl)-
    • WLN: T5VNVJ BR DG
    • DB-043546
    • ALBB-012850
    • STK009891
    • MDL: MFCD00022574
    • Inchi: 1S/C10H6ClNO2/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(12)14/h1-6H
    • InChI Key: FPZQYYXSOJSITC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(C=CC1=O)=O

Computed Properties

  • Exact Mass: 207.00900
  • Monoisotopic Mass: 207.008706
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.4

Experimental Properties

  • Density: 1.3190 (rough estimate)
  • Melting Point: 115-120 °C
  • Boiling Point: 350.6°C at 760 mmHg
  • Flash Point: 165.9±23.2 °C
  • Refractive Index: 1.5790 (estimate)
  • PSA: 37.38000
  • LogP: 1.83440
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H315-H318-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: 26-39
  • RTECS:ON5075000
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,2-8°C

1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione Pricemore >>

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